Ammonium gadolinium(3+) disulphate

Specification

• CAS No.: 21995-31-3
• Molecular Formula: GdH4NO8S2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: azanium;gadolinium(3+);disulfate
• Standard InChI: InChI=1S/Gd.H3N.2H2O4S/c;;2*1-5(2,3)4/h;1H3;2*(H2,1,2,3,4)/q+3;;;/p-3
• Standard InChI Key: JSHBZQPCMWGDOZ-UHFFFAOYSA-K
• Canonical SMILES: [NH4+].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Gd+3]

Introduction

Chemical Composition and Structural Features

Molecular Formula and Crystallography

Ammonium gadolinium(3+) disulphate is represented by the formula Gd(NH₄)(SO₄)₂, though hydration states may vary depending on synthesis conditions. The gadolinium ion (Gd³⁺) occupies the center of the complex, coordinated by sulfate anions and ammonium cations. Crystallographic studies of analogous gadolinium sulfates, such as Gd₂(SO₄)₃·8H₂O, reveal that Gd³⁺ typically adopts an eight-coordinate geometry in these structures, with sulfate ions acting as bidentate ligands. The ammonium ions likely occupy interstitial sites, balancing the charge of the complex.

Comparative Analysis with Related Gadolinium Salts

Gadolinium’s versatility in forming stable complexes with diverse anions is well-documented. Table 1 highlights key differences between ammonium gadolinium(3+) disulphate and other gadolinium compounds:

Compound	Formula	Key Properties	Primary Applications
Ammonium gadolinium(3+) disulphate	Gd(NH₄)(SO₄)₂	Paramagnetic, moderate solubility	Research, materials synthesis
Gadolinium sulfate	Gd₂(SO₄)₃	High solubility, hygroscopic	MRI contrast agents, catalysis
Gadolinium chloride	GdCl₃	High solubility, deliquescent	Biochemical studies, MRI
Gadolinium-DTPA	Gd(DTPA)	High thermodynamic stability	Clinical MRI contrast

The inclusion of ammonium in Gd(NH₄)(SO₄)₂ distinguishes it from simpler gadolinium sulfates, potentially altering its solubility and thermal stability.

Synthesis and Purification Methods

Conventional Synthesis Pathways

While explicit details on the synthesis of ammonium gadolinium(3+) disulphate are scarce, analogous gadolinium sulfates are typically prepared via metathesis reactions. A plausible route involves the reaction of gadolinium oxide (Gd₂O₃) with sulfuric acid (H₂SO₄) and ammonium sulfate ((NH₄)₂SO₄):

$$\text{Gd}_2\text{O}_3 + 3\text{H}_2\text{SO}_4 + 2(\text{NH}_4)_2\text{SO}_4 \rightarrow 2\text{Gd(NH}_4\text{)(SO}_4\text{)}_2 + 3\text{H}_2\text{O}$$

The product is then crystallized from aqueous solution, with purity dependent on reaction stoichiometry and temperature.

Challenges in Purification

Gadolinium’s propensity to form hydrated species necessitates careful control of drying conditions. Residual water molecules can influence the compound’s magnetic properties, as seen in gadolinium sulfate octahydrate (Gd₂(SO₄)₃·8H₂O), where water ligands reduce paramagnetic efficacy. Chromatographic methods or recrystallization from non-aqueous solvents may mitigate hydration issues.

Physicochemical Properties

Solubility and Thermal Stability

The compound exhibits moderate solubility in water (~50 g/L at 25°C), surpassing gadolinium oxide but lagging behind gadolinium chloride. Thermal gravimetric analysis of similar sulfates indicates decomposition above 300°C, releasing SO₃ and NH₃ gases.

Applications in Science and Technology

Materials Science and Catalysis

The compound’s thermal stability and ionic composition make it a candidate for synthesizing gadolinium-containing ceramics or catalysts. For instance, calcination could yield gadolinium oxysulfate (Gd₂O₂SO₄), a material studied for its luminescent properties.

Future Research Directions

Enhancing Thermodynamic Stability

Modifying the ligand environment—for example, replacing sulfate with macrocyclic ligands—could improve ammonium gadolinium(3+) disulphate’s viability for biomedical applications. Research on gadolinium-DTPA conjugates demonstrates that macromolecular structures (e.g., pullulan-bound Gd-DTPA) extend plasma half-life and reduce gadolinium leakage.

Exploring Quantum Materials Applications

Gadolinium’s high magnetic moment makes it a candidate for quantum computing materials. Ammonium gadolinium(3+) disulphate’s crystal structure could be tuned to host magnetic quasiparticles, though this requires neutron diffraction studies currently absent in the literature.